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Compound of Interest

Compound Name: 1-Chloropentan-2-one

Cat. No.: B1354079 Get Quote

CAS Number: 19265-24-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-chloropentan-2-one, a

halogenated ketone of interest in organic synthesis and drug discovery. This document details

its chemical and physical properties, outlines a common synthetic methodology, presents its

spectroscopic profile, and discusses its potential applications and safety considerations.

Chemical and Physical Properties
1-Chloropentan-2-one is a colorless to pale yellow liquid. A summary of its key chemical and

physical properties is presented in Table 1.
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Property Value Source

CAS Number 19265-24-8 [1]

Molecular Formula C₅H₉ClO [1]

Molecular Weight 120.58 g/mol [1]

IUPAC Name 1-chloropentan-2-one [1]

Synonyms 2-Pentanone, 1-chloro- [1]

Boiling Point Not explicitly found

Melting Point Not explicitly found

Density Not explicitly found

Synthesis of 1-Chloropentan-2-one
A prevalent method for the synthesis of α-chloroketones like 1-chloropentan-2-one is the α-

chlorination of the corresponding ketone, in this case, 2-pentanone. This reaction is typically

carried out under acidic conditions to favor the formation of the kinetic enol, leading to

chlorination at the less substituted α-carbon.

Experimental Protocol: α-Chlorination of 2-Pentanone
Materials:

2-Pentanone

Sulfuryl chloride (SO₂Cl₂) or N-chlorosuccinimide (NCS)

Anhydrous diethyl ether or dichloromethane

A weak acid catalyst (e.g., a catalytic amount of HCl)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an inert

atmosphere, dissolve 2-pentanone in an anhydrous solvent (diethyl ether or

dichloromethane).

Add a catalytic amount of a weak acid.

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add a solution of the chlorinating agent (sulfuryl chloride or N-chlorosuccinimide) in

the same anhydrous solvent from the dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC)

or gas chromatography (GC).

Upon completion, quench the reaction by carefully adding saturated sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to afford the crude 1-chloropentan-2-one.

The crude product can be purified by vacuum distillation or column chromatography.
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Reaction Setup
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Caption: Experimental workflow for the synthesis of 1-chloropentan-2-one.
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Spectroscopic Data
The structural elucidation of 1-chloropentan-2-one is confirmed through various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 1-chloropentan-2-one is expected to show distinct

signals corresponding to the different proton environments. The methylene protons adjacent

to the chlorine and carbonyl groups (Cl-CH₂-C=O) would appear as a singlet at a downfield

chemical shift. The ethyl group protons (-CH₂-CH₃) would exhibit a triplet for the methyl

group and a quartet for the methylene group, with coupling between them. The methylene

group adjacent to the carbonyl (-C(=O)-CH₂-) would likely appear as a triplet.

¹³C NMR: The carbon NMR spectrum would display five distinct signals. The carbonyl carbon

(C=O) would resonate at a significantly downfield chemical shift (typically >200 ppm). The

carbon atom bonded to the chlorine atom (Cl-C) would also be deshielded. The remaining

three carbon signals would correspond to the propyl chain.

Infrared (IR) Spectroscopy
The IR spectrum of 1-chloropentan-2-one will be characterized by a strong absorption band in

the region of 1715-1740 cm⁻¹, which is indicative of the C=O stretching vibration of a ketone.

Another key feature would be the C-Cl stretching vibration, which typically appears in the

fingerprint region (600-800 cm⁻¹).

Mass Spectrometry (MS)
The mass spectrum of 1-chloropentan-2-one would show a molecular ion peak (M⁺) at m/z =

120 and an M+2 peak at m/z = 122 with a relative intensity of approximately one-third of the M⁺

peak, which is characteristic of the presence of a single chlorine atom. Common fragmentation

patterns would involve the loss of a chlorine radical and cleavage adjacent to the carbonyl

group.

Reactivity and Applications
α-Chloroketones are versatile intermediates in organic synthesis. The presence of two reactive

sites, the electrophilic carbonyl carbon and the carbon bearing the chlorine atom, allows for a
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variety of chemical transformations. 1-Chloropentan-2-one can be used as a building block for

the synthesis of more complex molecules, including various heterocyclic compounds and as a

precursor in the synthesis of pharmaceutical intermediates. For instance, it can undergo

nucleophilic substitution reactions at the chlorinated carbon and various condensation

reactions at the α-position to the carbonyl group.

Nucleophilic Substitution at C1 Reactions at the Carbonyl Group
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Caption: Potential reaction pathways of 1-chloropentan-2-one.

Safety and Handling
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1-Chloropentan-2-one is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is known to cause

skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

[1]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection when handling this compound.

Ventilation: Use only outdoors or in a well-ventilated area.

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands thoroughly

after handling.

Storage: Store in a well-ventilated place. Keep the container tightly closed.

In case of exposure, follow standard first-aid procedures and seek medical attention. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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